4-(4-(4-((5-fluoro-2-methylphenyl)sulfonyl)piperazin-1-yl)-6-(1H-imidazol-1-yl)-1,3,5-triazin-2-yl)morpholine

• IUPAC Name: 4-[4-[4-(5-fluoro-2-methylphenyl)sulfonylpiperazin-1-yl]-6-imidazol-1-yl-1,3,5-triazin-2-yl]morpholine
• InChI: InChI=1S/C21H25FN8O3S/c1-16-2-3-17(22)14-18(16)34(31,32)30-8-6-27(7-9-30)19-24-20(28-10-12-33-13-11-28)26-21(25-19)29-5-4-23-15-29/h2-5,14-15H,6-13H2,1H3
• InChI Key: AUUBFJBYFQQSQI-UHFFFAOYSA-N
• Canonical SMILES: CC1=C(C=C(C=C1)F)S(=O)(=O)N2CCN(CC2)C3=NC(=NC(=N3)N4C=CN=C4)N5CCOCC5
• Molecular Formula: C21H25FN8O3S
• Molecular Weight: 488.5 g/mol

Description

4-(4-(4-((5-fluoro-2-methylphenyl)sulfonyl)piperazin-1-yl)-6-(1H-imidazol-1-yl)-1,3,5-triazin-2-yl)morpholine is a useful research compound. Its molecular formula is C21H25FN8O3S and its molecular weight is 488.54. The purity is usually 95%.
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Scientific Research Applications

Synthesis and Antimicrobial Activities

• Glucan Synthase Inhibitors

  A study on the synthesis and structure-activity relationship of pyridazinones, including derivatives that act as β-1,3-glucan synthase inhibitors, showed efficacy in vivo mouse models of Candida glabrata infection, highlighting their potential in antifungal applications (P. Ting et al., 2011).

• Antibacterial Quinolones

  Research into the synthesis of amide derivatives of quinolone revealed their significant antibacterial activity against various strains, showcasing the therapeutic potential of such compounds in combating bacterial infections (N. Patel, A. Patel, H. Chauhan, 2007).

• Antimycobacterial Activity

  A study on fluorinated benzothiazolo imidazole compounds showed promising antimicrobial activity, emphasizing the importance of structural modification in enhancing the efficacy of antimicrobial agents (B. Sathe et al., 2011).

Synthesis and Structural Analysis

• Synthesis of Triazine Derivatives

  The synthesis and thermal rearrangement of triazine derivatives have been explored, with findings suggesting the formation of oxazolo- or imidazo-sym-triazinones upon thermolysis, indicating the versatility of triazine-based compounds in chemical synthesis (V. V. Dovlatyan et al., 2010).

• Ionic Liquid Crystals

  Research into piperidinium, piperazinium, and morpholinium ionic liquid crystals demonstrated rich mesomorphic behavior, including smectic and hexagonal columnar phases, highlighting the potential of these compounds in material science applications (K. Lava et al., 2009).